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Compound of Interest

Compound Name: 2-Cyclohexylphenol

Cat. No.: B093547 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available information regarding

the environmental fate and toxicity of 2-Cyclohexylphenol (CAS No. 119-42-6). It is important

to note at the outset that publicly accessible, quantitative experimental data for this specific

substance is exceedingly limited. A UK government report on the prioritisation of alkylphenols

for environmental risk assessment explicitly states that there is very little information on the

environmental occurrence of 2-Cyclohexylphenol and that hazard data, including for

biodegradation, bioaccumulation, and toxicity, is scarce[1].

This guide will therefore summarize the known information and, in the absence of specific

experimental data, will detail the standard methodologies and experimental protocols, based on

internationally recognized OECD guidelines, that would be required to thoroughly assess the

environmental fate and toxicity of 2-Cyclohexylphenol.
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Property Value Reference

Chemical Name 2-Cyclohexylphenol [2]

Synonyms
o-Cyclohexylphenol, 2-

Hydroxyphenylcyclohexane
[3][4]

CAS Number 119-42-6 [2]

Molecular Formula C₁₂H₁₆O [2][4]

Molecular Weight 176.26 g/mol [2][4]

Physical Description Solid [5]

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key parameters include persistence (biodegradation, hydrolysis, photolysis),

bioaccumulation, and mobility in soil and water.

Persistence and Degradation
Persistence is a critical factor in assessing the environmental risk of a substance. It is

determined by the rate of its degradation through biological (biodegradation) and abiotic

(hydrolysis, photolysis) processes.

Biodegradation:

No specific studies on the biodegradation rate of 2-Cyclohexylphenol were identified in the

public domain. While phenol itself is known to be biodegradable by various microorganisms,

the addition of a cyclohexyl group can significantly alter a molecule's susceptibility to microbial

degradation.[6]

Hydrolysis and Photolysis:

No data on the hydrolysis or photolysis of 2-Cyclohexylphenol were found. Phenolic

compounds can be susceptible to photodegradation, but experimental data are necessary to

determine the significance of this pathway for 2-Cyclohexylphenol.
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Bioaccumulation
Bioaccumulation is the process by which a chemical is absorbed by an organism from its

surrounding environment, leading to a concentration higher than in the environment. It is a key

indicator of the potential for a substance to magnify through the food chain.

No experimental bioconcentration factor (BCF) or bioaccumulation factor (BAF) data for 2-
Cyclohexylphenol are publicly available.

Mobility
The mobility of a chemical in the environment, particularly in soil, determines its potential to

leach into groundwater or move into surface water. This is largely governed by its adsorption to

soil and sediment particles.

No soil adsorption/desorption studies or soil organic carbon-water partitioning coefficient (Koc)

values for 2-Cyclohexylphenol were identified.

Ecotoxicity
Ecotoxicity refers to the harmful effects of a substance on organisms in the environment.

Standard tests are conducted on representatives of different trophic levels: aquatic plants

(algae), invertebrates (e.g., Daphnia), and vertebrates (fish).

While the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

indicates that 2-Cyclohexylphenol is "very toxic to aquatic life" and "very toxic to aquatic life

with long lasting effects," specific quantitative data (LC50/EC50 values) are not provided in the

publicly available literature.[5]

Mammalian Toxicity
Information on the mammalian toxicity of 2-Cyclohexylphenol is also limited. The GHS

classification suggests it "causes severe skin burns and eye damage" and "causes skin

irritation."[5] However, quantitative data such as LD50 (median lethal dose) or NOAEL (No-

Observed-Adverse-Effect Level) values from acute or chronic studies are not available. For the

parent compound, phenol, the oral LD50 in rats is 317 mg/kg.[6]
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Recommended Experimental Protocols for Data
Generation
Given the significant data gaps, a comprehensive assessment of the environmental fate and

toxicity of 2-Cyclohexylphenol would require conducting a suite of studies according to

internationally accepted guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). The following sections outline the

necessary experimental protocols.

Environmental Fate Testing
To assess the biodegradability of 2-Cyclohexylphenol in water, a study following OECD

Guideline 301: Ready Biodegradability would be appropriate. The "Closed Bottle Test" (OECD

301D) is suitable for water-soluble compounds.

Experimental Protocol: OECD 301D - Closed Bottle Test

Preparation of Test Medium: A mineral salt medium is prepared and saturated with air.

Inoculum: The test is inoculated with a small number of microorganisms from a mixed

population, typically from the effluent of a domestic wastewater treatment plant.

Test Substance Addition: 2-Cyclohexylphenol is added to the test bottles at a concentration

of 2-5 mg/L.

Incubation: The sealed bottles are incubated in the dark at a constant temperature (e.g.,

20°C) for 28 days.

Oxygen Measurement: The dissolved oxygen concentration is measured at the beginning

and end of the test.

Data Analysis: The biochemical oxygen demand (BOD) is calculated and expressed as a

percentage of the theoretical oxygen demand (ThOD). A substance is considered readily

biodegradable if it reaches the pass level of >60% ThOD within the 28-day period and within

a 10-day window.
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The potential for bioaccumulation in fish can be determined using OECD Guideline 305:

Bioaccumulation in Fish: Aqueous and Dietary Exposure.

Experimental Protocol: OECD 305 - Aqueous Exposure Bioconcentration Fish Test

Test Organism: A suitable fish species, such as the Zebrafish (Danio rerio) or Fathead

Minnow (Pimephales promelas), is selected.

Exposure System: A flow-through system is used to maintain a constant concentration of 2-
Cyclohexylphenol in the water.

Uptake Phase: Fish are exposed to a sub-lethal concentration of the test substance for a

period (e.g., 28 days) until a steady state is reached, where the concentration of the

substance in the fish remains constant.

Depuration Phase: The fish are then transferred to clean water, and the rate at which the

substance is eliminated from their bodies is measured.

Sampling and Analysis: Water and fish tissue samples are taken at regular intervals during

both phases and analyzed for the concentration of 2-Cyclohexylphenol.

Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the

concentration of the substance in the fish to the concentration in the water at steady state.

The adsorption and desorption behavior of 2-Cyclohexylphenol in soil can be evaluated using

OECD Guideline 106: Adsorption - Desorption Using a Batch Equilibrium Method.

Experimental Protocol: OECD 106 - Batch Equilibrium Method

Soil Selection: A range of characterized soils with varying organic carbon content and pH are

selected.

Test Solution Preparation: Solutions of 2-Cyclohexylphenol in 0.01 M CaCl₂ are prepared at

several concentrations.

Adsorption Phase: Known masses of soil are equilibrated with the test solutions by shaking

for a defined period (e.g., 24 hours) at a constant temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b093547?utm_src=pdf-body
https://www.benchchem.com/product/b093547?utm_src=pdf-body
https://www.benchchem.com/product/b093547?utm_src=pdf-body
https://www.benchchem.com/product/b093547?utm_src=pdf-body
https://www.benchchem.com/product/b093547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The soil and aqueous phases are separated by centrifugation, and the

concentration of 2-Cyclohexylphenol in the aqueous phase is measured.

Desorption Phase (Optional): The supernatant is replaced with a fresh solution of 0.01 M

CaCl₂, and the mixture is re-equilibrated to determine the amount of substance that desorbs

from the soil.

Data Analysis: The amount of substance adsorbed to the soil is calculated by the difference

between the initial and final aqueous concentrations. The soil adsorption coefficient (Kd) is

determined, and the organic carbon-normalized adsorption coefficient (Koc) is calculated.

Ecotoxicity Testing
An acute toxicity test on fish should be conducted according to OECD Guideline 203: Fish,

Acute Toxicity Test.

Experimental Protocol: OECD 203 - Fish, Acute Toxicity Test

Test Organism: A recommended fish species (e.g., Rainbow Trout, Zebrafish) is used.

Exposure: Fish are exposed to a range of concentrations of 2-Cyclohexylphenol in a semi-

static or flow-through system for 96 hours.

Observations: Mortality and any sub-lethal effects (e.g., abnormal behavior) are recorded at

24, 48, 72, and 96 hours.

Data Analysis: The median lethal concentration (LC50), the concentration that is lethal to

50% of the test fish, is calculated for each observation period.

To assess acute toxicity to aquatic invertebrates, OECD Guideline 202: Daphnia sp., Acute

Immobilisation Test should be followed.

Experimental Protocol: OECD 202 - Daphnia sp., Acute Immobilisation Test

Test Organism:Daphnia magna or Daphnia pulex are used.

Exposure: The daphnids are exposed to a series of concentrations of 2-Cyclohexylphenol
for 48 hours under static conditions.
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Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The median effective concentration (EC50), the concentration that

immobilizes 50% of the daphnids, is calculated.

The effects on aquatic plants can be determined using OECD Guideline 201: Alga, Growth

Inhibition Test.

Experimental Protocol: OECD 201 - Alga, Growth Inhibition Test

Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

Exposure: Exponentially growing algal cultures are exposed to a range of concentrations of

2-Cyclohexylphenol for 72 hours.

Growth Measurement: Algal growth is measured at 24, 48, and 72 hours by determining cell

concentration (e.g., using a cell counter or spectrophotometer).

Data Analysis: The EC50, the concentration that causes a 50% reduction in either growth

rate or yield compared to the control, is calculated.

Mammalian Toxicity Testing
An initial assessment of mammalian toxicity can be obtained through an acute oral toxicity

study, following for example the OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class

Method.

Experimental Protocol: OECD 423 - Acute Toxic Class Method

Test Animal: Typically, female rats are used.

Dosing: A stepwise procedure is used where a small group of animals (e.g., 3) is dosed at a

defined starting dose level.

Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b093547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: Depending on the outcome (survival or death), the dose for the next group of

animals is either increased or decreased.

Data Analysis: The results allow for the classification of the substance into one of several

toxicity classes based on the LD50 value.

Visualizations of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Environmental Fate Assessment.
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Caption: Workflow for Ecotoxicity Testing.
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Start Acute Oral Toxicity Study (OECD 423)
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Caption: Workflow for Acute Oral Toxicity Assessment.

Conclusion
While 2-Cyclohexylphenol is commercially available and listed in chemical inventories, there

is a significant lack of publicly available data on its environmental fate and toxicity. The

qualitative hazard classifications suggest that it may pose a risk to the aquatic environment and

human health. To conduct a thorough environmental risk assessment and ensure safe handling

and use, it is imperative that the data gaps identified in this guide are filled through rigorous

experimental testing following standardized international protocols. The experimental workflows

provided herein offer a roadmap for generating the necessary data to characterize the

environmental and toxicological profile of 2-Cyclohexylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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